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Compound of Interest

Compound Name:
Benzene-1,3,5-triamine

trihydrochloride

Cat. No.: B039972 Get Quote

Application Notes and Protocols: Benzene-1,3,5-
triamine trihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for Benzene-1,3,5-triamine
trihydrochloride, a versatile chemical intermediate used in the synthesis of advanced

materials such as covalent organic frameworks (COFs) and metal-organic frameworks (MOFs).

Section 1: Chemical and Physical Properties
Benzene-1,3,5-triamine trihydrochloride is a solid, appearing as a colorless or white to

yellow or pale-gray powder. Its trihydrochloride salt form enhances its stability and solubility in

polar solvents, facilitating its use in a variety of synthetic applications.
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Property Value Reference

Synonyms

1,3,5-Triaminobenzene

trihydrochloride, 1,3,5-

Benzenetriamine

trihydrochloride

CAS Number 638-09-5

Molecular Formula C₆H₁₂Cl₃N₃ [1]

Molecular Weight 232.54 g/mol

Appearance
Colorless or white to yellow or

pale-gray solid

Purity Typically ≥95%

Storage Temperature Refrigerator

Section 2: Safety and Handling
2.1 Hazard Identification

Benzene-1,3,5-triamine trihydrochloride is classified as a hazardous substance. It is harmful

if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation.

GHS Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

2.2 Personal Protective Equipment (PPE)
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To minimize exposure, the following personal protective equipment should be worn when

handling Benzene-1,3,5-triamine trihydrochloride:

PPE Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Skin Protection
Wear impervious clothing and chemical-

resistant gloves.

Respiratory Protection
Use a full-face respirator if exposure limits are

exceeded or if irritation is experienced.

2.3 Handling and Storage

Handling: Handle in a well-ventilated area.[2] Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Recommended storage is in a refrigerator.

2.4 First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

2.5 Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international

regulations. The material may be disposed of by a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[2] Do not discharge into sewer systems.[2]

Section 3: Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for Benzene-1,3,5-triamine trihydrochloride are not readily available in the

searched literature.[2][3] The GHS hazard statements indicate that the substance is harmful if

swallowed and may cause skin, eye, and respiratory irritation.

Section 4: Experimental Protocols
Benzene-1,3,5-triamine trihydrochloride is a key building block in the synthesis of porous

crystalline materials. The following is a representative protocol for the synthesis of an imine-
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linked covalent organic framework (COF).

4.1 Synthesis of an Imine-Linked Covalent Organic Framework

This protocol describes the synthesis of a COF from 1,3,5-triaminobenzene (derived from the

trihydrochloride salt) and a suitable dialdehyde linker.

Materials:

Benzene-1,3,5-triamine trihydrochloride

A suitable dialdehyde linker (e.g., terephthalaldehyde)

A solvent system (e.g., a mixture of 1,4-dioxane and mesitylene)

An acid catalyst (e.g., aqueous acetic acid)

Solvents for washing (e.g., methanol, acetone)

Procedure:

Monomer Solution Preparation: In a reaction vessel, dissolve Benzene-1,3,5-triamine
trihydrochloride and the dialdehyde linker in the chosen solvent system.

Sonication: Sonicate the mixture to ensure homogeneity.

Catalyst Addition: Add the acid catalyst to the reaction mixture.

Reaction: Heat the reaction mixture at an elevated temperature (e.g., 70-120°C) for a

specified period (e.g., 72 hours).

Product Collection: Collect the resulting precipitate by filtration.

Washing: Wash the collected solid sequentially with solvents such as methanol and acetone

to remove any unreacted monomers and catalyst.

Drying: Dry the final COF product under vacuum.

4.2 Characterization
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The synthesized COF can be characterized by various analytical techniques to confirm its

structure and properties:

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of imine bonds.

Powder X-ray Diffraction (PXRD): To determine the crystallinity and structure of the COF.

Brunauer-Emmett-Teller (BET) Analysis: To measure the surface area and porosity of the

material.

Section 5: Visualizations
Experimental Workflow for COF Synthesis

The following diagram illustrates the general workflow for the synthesis of an imine-linked

covalent organic framework using Benzene-1,3,5-triamine trihydrochloride.
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Caption: General workflow for the synthesis of a covalent organic framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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